Cas no 1807204-16-5 (3-Chloro-4-fluoropicolinonitrile)

• Product Name: 3-Chloro-4-fluoropicolinonitrile
• CAS No: 1807204-16-5
• MF: C₆H₂ClFN₂
• MW: 156.54488325119
• CID: 4902238
• Update Time: 2025-05-20

3-Chloro-4-fluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoropicolinonitrile

• Inchi： 1S/C6H2ClFN2/c7-6-4(8)1-2-10-5(6)3-9/h1-2H
• InChI Key： HQTOJEUCGNZEAS-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=NC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-4-fluoropicolinonitrile

3-Chloro-4-fluoropicolinonitrile: A Comprehensive Overview

3-Chloro-4-fluoropicolinonitrile, identified by the CAS number 1807204-16-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique chemical structure, which combines chlorine and fluorine substituents on a picolinonitrile backbone. The presence of these halogen atoms imparts distinctive electronic and steric properties, making it a valuable component in various research and industrial applications.

The synthesis of 3-Chloro-4-fluoropicolinonitrile involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and enhancing efficiency. These improvements have made the compound more accessible for use in academic studies and commercial applications.

In terms of physical properties, 3-Chloro-4-fluoropicolinonitrile exhibits a high melting point and excellent thermal stability, attributes that are highly desirable in materials science. Its electronic properties, particularly its ability to act as a strong electron-withdrawing group, make it an ideal candidate for applications in organic electronics. For instance, it has been utilized in the development of advanced organic semiconductors, where its ability to modulate charge transport properties is exploited.

The chemical structure of 3-Chloro-4-fluoropicolinonitrile also lends itself well to use in medicinal chemistry. Researchers have explored its potential as a lead compound in drug discovery programs, particularly in the development of new anti-cancer agents. Studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a therapeutic agent.

In addition to its role in drug discovery, 3-Chloro-4-fluoropicolinonitrile has found applications in agrochemicals. Its ability to act as a potent insecticide has been demonstrated in recent studies, where it showed high efficacy against various pest species without adverse effects on non-target organisms. This dual functionality underscores the versatility of the compound across multiple domains.

The environmental impact of 3-Chloro-4-fluoropicolinonitrile is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that the compound degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further studies are needed to fully understand its ecological footprint.

In conclusion, 3-Chloro-4-fluoropicolinonitrile, with its unique chemical properties and diverse applications, represents a significant advancement in modern chemistry. Its role as a versatile building block in materials science, medicinal chemistry, and agrochemicals highlights its importance in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.